Cas no 2137716-46-0 (5-(Chloromethyl)-2-(difluoromethyl)pyrimidine)
2137716-46-0 structure
Product Name:5-(Chloromethyl)-2-(difluoromethyl)pyrimidine
CAS No:2137716-46-0
MF:C6H5ClF2N2
MW:178.567106962204
CID:6278129
PubChem ID:165466901
Update Time:2024-01-10
5-(Chloromethyl)-2-(difluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-785878
- 2137716-46-0
- 5-(chloromethyl)-2-(difluoromethyl)pyrimidine
- 5-(Chloromethyl)-2-(difluoromethyl)pyrimidine
-
- Inchi: 1S/C6H5ClF2N2/c7-1-4-2-10-6(5(8)9)11-3-4/h2-3,5H,1H2
- InChI Key: JDOHFLCDJDBPOB-UHFFFAOYSA-N
- SMILES: ClCC1C=NC(C(F)F)=NC=1
Computed Properties
- Exact Mass: 178.0109322g/mol
- Monoisotopic Mass: 178.0109322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 25.8Ų
5-(Chloromethyl)-2-(difluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-785878-1.0g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-785878-0.05g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 0.05g |
$827.0 | 2024-05-22 | |
| Enamine | EN300-785878-0.1g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 0.1g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-785878-0.25g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 0.25g |
$906.0 | 2024-05-22 | |
| Enamine | EN300-785878-0.5g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 0.5g |
$946.0 | 2024-05-22 | |
| Enamine | EN300-785878-2.5g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-785878-5.0g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-785878-10.0g |
5-(chloromethyl)-2-(difluoromethyl)pyrimidine |
2137716-46-0 | 95% | 10.0g |
$4236.0 | 2024-05-22 |
5-(Chloromethyl)-2-(difluoromethyl)pyrimidine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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